Cas no 1804425-25-9 (3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile
• CAS No: 1804425-25-9
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882361
• Update Time: 2025-06-13

3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-6-4-7(10)14-5(2-3-13)8(6)9(11)12/h4,9H,2H2,1H3
• InChI Key： MNZUYXCAHCWOLB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CC#N)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile (CAS No. 1804425-25-9)

3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1804425-25-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorine atoms and a difluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical formula of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile can be represented as C₈H₅F₃NO₂. This structure includes a pyridine ring substituted with a methoxy group at the 4-position, a fluoro atom at the 6-position, and a difluoromethyl group at the 3-position. Additionally, the 2-position of the pyridine ring is attached to an acetonitrile moiety. Such a combination of functional groups enhances the compound's reactivity and makes it a promising candidate for further derivatization and investigation.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The introduction of fluorine atoms into organic molecules often leads to improved bioavailability and reduced susceptibility to enzymatic degradation. Specifically, the difluoromethyl group is known to enhance lipophilicity and metabolic stability, while the fluoro atom can influence electronic distribution and binding interactions with biological targets.

3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile has been explored in various research contexts, particularly in the synthesis of pharmacologically active compounds. Its structural motifs are reminiscent of known drug candidates that exhibit activities across multiple therapeutic areas. For instance, pyridine derivatives have shown promise in treating neurological disorders, infectious diseases, and cancer. The methoxy group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

One of the most compelling aspects of this compound is its potential in drug discovery. The difluoromethyl group is frequently employed in medicinal chemistry due to its ability to enhance binding interactions with biological receptors. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. Furthermore, the presence of both fluoro atoms increases the compound's metabolic resistance, which can lead to longer-lasting therapeutic effects.

Recent studies have highlighted the utility of fluorinated pyridines in designing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The electron-withdrawing nature of fluorine atoms can fine-tune the electronic properties of the molecule, improving its interaction with protein targets. For example, research has demonstrated that fluorinated pyridines can act as potent scaffolds for tyrosine kinase inhibitors by optimizing hydrogen bonding patterns and hydrophobic interactions.

The acetonitrile moiety at the 2-position of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine introduces another layer of reactivity, allowing for further derivatization through nucleophilic substitution or condensation reactions. This versatility makes it an attractive building block for synthetic chemists aiming to develop novel compounds with tailored properties. Additionally, acetonitrile-based compounds often exhibit good solubility in organic solvents, facilitating their use in both laboratory-scale synthesis and industrial processes.

In agrochemical research, fluorinated pyridines have been investigated for their potential as herbicides, fungicides, and insecticides. The structural features of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile, including its multiple fluorine atoms and electron-deficient pyridine core, make it a plausible candidate for developing next-generation crop protection agents. Such compounds could offer improved efficacy against resistant pests while maintaining environmental safety profiles.

The synthesis of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation reactions to introduce fluorine atoms at specific positions on the pyridine ring, followed by functional group transformations such as methoxylation and acetonitrile attachment. Advanced synthetic techniques like cross-coupling reactions may also be employed to achieve desired regioselectivity and yield optimization.

The importance of this compound cannot be overstated in modern chemical research. Its unique structural attributes provide chemists with a versatile platform for exploring new therapeutic agents and agrochemicals. As research continues to uncover new applications for fluorinated heterocycles like 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-acetonitrile, its significance is likely to grow further within both academic and industrial settings.